Cas no 289038-22-8 (5-Bromo-4-chloro-2-fluorobenzoic acid)

• Product Name: 5-Bromo-4-chloro-2-fluorobenzoic acid
• CAS No: 289038-22-8
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• MDL: MFCD00672928
• CID: 252647
• Update Time: 2025-07-31

5-Bromo-4-chloro-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-2-fluorobenzoic acid
• Benzoicacid, 5-bromo-4-chloro-2-fluoro-
• 5-Bromo-4-chloro-2-fluorobenzoicacid
• 5-bromo-4-chloro-2-fluoro-benzoic Acid
• PubChem3556
• 5-Bromo-4-chloro-2-fluoro-benzoicacid
• GJVIVXZNTOVQRG-UHFFFAOYSA-N
• SBB064658
• CM12468
• AS03150
• LS11501
• BC002480
• Benzoic acid, 5-bromo-4-chloro-2-fluoro

• MDL： MFCD00672928
• Inchi： 1S/C7H3BrClFO2/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2H,(H,11,12)
• InChI Key： GJVIVXZNTOVQRG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(=O)O)=C1)F)Cl

Computed Properties

• Exact Mass: 251.89900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.887±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 329.1℃ at 760 mmHg
• Solubility: Almost insoluble (0.071 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.93980

5-Bromo-4-chloro-2-fluorobenzoic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38